Cas no 2228664-31-9 (1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228664-31-9
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5963643
• PubChem ID: 165619687
• Update Time: 2025-07-25

1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde
• EN300-1864803
• 2228664-31-9

• Inchi： 1S/C15H19NO/c17-12-15(8-9-15)14-7-4-10-16(14)11-13-5-2-1-3-6-13/h1-3,5-6,12,14H,4,7-11H2
• InChI Key： YZVIJEAWTNPFIF-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)C1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2228664-31-9)

1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2228664-31-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique cyclopropane-carbaldehyde moiety and benzylpyrrolidine backbone, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and pharmaceutical developers are increasingly interested in its potential applications due to its structural features, which enable diverse chemical modifications.

The molecular structure of 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde combines a pyrrolidine ring with a benzyl group and a cyclopropane-carbaldehyde unit, making it a valuable scaffold for drug discovery. Its CAS No. 2228664-31-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research. The compound's ability to act as a precursor for bioactive molecules has positioned it as a focal point in studies targeting neurodegenerative diseases, antimicrobial agents, and other therapeutic areas.

In recent years, the demand for 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde has surged, driven by its role in the development of novel small-molecule therapeutics. Its cyclopropane ring, known for enhancing metabolic stability and bioavailability, is a key feature that aligns with current trends in drug design. Additionally, the benzylpyrrolidine fragment contributes to its lipophilicity, which is crucial for crossing biological membranes—a hot topic in pharmacokinetic optimization.

The synthesis of CAS No. 2228664-31-9 involves multi-step organic reactions, often starting from readily available pyrrolidine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclopropanation have been explored to improve yields and reduce reaction times. These methods resonate with the growing emphasis on green chemistry and sustainable synthesis, which are highly searched topics in academic and industrial circles.

From an analytical perspective, 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's aldehyde group also allows for further functionalization, making it a popular choice for click chemistry and bioconjugation strategies.

In the context of drug discovery, CAS No. 2228664-31-9 has been investigated for its potential to modulate enzyme activity and receptor binding. Its structural flexibility enables the design of analogs with tailored properties, addressing challenges such as drug resistance and selectivity. These aspects are particularly relevant in the era of precision medicine, where customized therapeutic solutions are in high demand.

Beyond pharmaceuticals, 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde finds applications in material science and catalysis. Its incorporation into metal-organic frameworks (MOFs) and polymeric materials has been explored for developing advanced functional materials. This interdisciplinary appeal underscores its versatility and aligns with the increasing interest in multifunctional compounds.

In summary, 1-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2228664-31-9) is a compound of significant scientific and industrial interest. Its unique structure, synthetic accessibility, and broad applicability make it a cornerstone in modern chemistry. As research continues to uncover new uses for this molecule, its prominence in academic publications and patent filings is expected to grow, solidifying its role in cutting-edge scientific advancements.